![molecular formula C22H25N5O4 B2896200 ethyl 2-(8-(2-ethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate CAS No. 877644-78-5](/img/structure/B2896200.png)
ethyl 2-(8-(2-ethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate
Description
Ethyl 2-(8-(2-ethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate is a useful research compound. Its molecular formula is C22H25N5O4 and its molecular weight is 423.473. The purity is usually 95%.
BenchChem offers high-quality ethyl 2-(8-(2-ethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 2-(8-(2-ethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Crystal Packing and Crystallization Tendency
This compound has been studied for its unique crystal packing behavior and crystallization tendency from the melt state. The presence of an ethyl group on the phenyl ring disrupts the planar conformation due to steric repulsion, leading to the formation of an acid-pyridine heterosynthon in the crystal. This property is significant for understanding the structure-property relationship of organic compounds and can be applied to control the bulk properties of materials .
Glass Forming Ability
The compound’s ability to form a stable amorphous phase upon melt quenching without crystallizing upon re-heating is of particular interest. This glass-forming ability is attributed to the formation of acid-pyridine hydrogen bonding in the amorphous state, which is crucial for applications in food, opto-electronics, and pharmaceutical products where amorphous materials are used to enhance the solubility of poorly water-soluble drug molecules .
Biotechnological Production of Ethyl Acetate
Ethyl acetate is an environmentally friendly solvent with numerous industrial applications. The biotechnological production of ethyl acetate by yeasts offers an alternative to energy-intensive petrochemical processes. This microbial synthesis from renewable raw materials could be an interesting field of application for the compound .
Aroma Compound in Food Industry
The compound’s potential to form esters, particularly ethyl esters, is well-known. These esters are important as aroma compounds in the food industry. Understanding the microbial formation of carboxylic-acid esters, including ethyl acetate, is essential for the development of flavors and fragrances .
Pharmaceutical Applications
In the pharmaceutical industry, the compound’s properties can be leveraged to enhance the solubility and stability of drug products. The tendency of the amorphous state to crystallize can affect the safety and efficacy of drugs, making the study of such compounds vital for drug development .
Optoelectronic Materials
Due to its glass-forming ability and stable amorphous state, the compound is also relevant in the field of optoelectronics. The control over the amorphous and crystalline states of materials is crucial for the development of optoelectronic devices .
Material Science
The compound’s unique crystallization behavior is significant for material science, especially in the development of new materials with controlled bulk properties. This can lead to advancements in various applications, including coatings, films, and other material composites .
Environmental Applications
Given the compound’s role in the biotechnological production of ethyl acetate, it could contribute to more sustainable and environmentally friendly industrial processes. This aligns with the global efforts to reduce reliance on fossil fuels and decrease the carbon footprint of chemical manufacturing .
properties
IUPAC Name |
ethyl 2-[6-(2-ethylphenyl)-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N5O4/c1-6-15-10-8-9-11-16(15)26-13(3)14(4)27-18-19(23-21(26)27)24(5)22(30)25(20(18)29)12-17(28)31-7-2/h8-11H,6-7,12H2,1-5H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KWAAVPZYIHNZQJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1N2C(=C(N3C2=NC4=C3C(=O)N(C(=O)N4C)CC(=O)OCC)C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N5O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 2-(8-(2-ethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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